Cas no 1564958-15-1 (5-fluoro-N-(oxetan-3-yl)pyridine-3-carboxamide)

• Product Name: 5-fluoro-N-(oxetan-3-yl)pyridine-3-carboxamide
• CAS No: 1564958-15-1
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 5307733
• PubChem ID: 104786125
• Update Time: 2025-07-22

5-fluoro-N-(oxetan-3-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-N-3-oxetanyl-3-pyridinecarboxamide
• 5-fluoro-N-(oxetan-3-yl)pyridine-3-carboxamide
• F6821-8464
• 1564958-15-1
• AKOS040887052

• Inchi： 1S/C9H9FN2O2/c10-7-1-6(2-11-3-7)9(13)12-8-4-14-5-8/h1-3,8H,4-5H2,(H,12,13)
• InChI Key： QDKBGFTWDJRMIO-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(NC1COC1)=O

Computed Properties

• Exact Mass: 196.06480570g/mol
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 365.8±42.0 °C(Predicted)
• pka: 12.28±0.20(Predicted)

Additional information on 5-fluoro-N-(oxetan-3-yl)pyridine-3-carboxamide

Comprehensive Overview of 5-fluoro-N-(oxetan-3-yl)pyridine-3-carboxamide (CAS No. 1564958-15-1)

5-fluoro-N-(oxetan-3-yl)pyridine-3-carboxamide (CAS No. 1564958-15-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyridine core, a fluoro substituent, and an oxetane moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula is C₉H₉FN₂O₂, with a molecular weight of 196.18 g/mol. The presence of the fluoro group enhances its metabolic stability, while the oxetane ring contributes to improved solubility and bioavailability—a critical factor in modern drug design.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in developing kinase inhibitors and anticancer agents. Researchers are particularly interested in 5-fluoro-N-(oxetan-3-yl)pyridine-3-carboxamide for its potential role in modulating protein-protein interactions (PPIs) and targeting GPCRs (G-protein-coupled receptors). These properties align with current trends in precision medicine, where small-molecule therapeutics are designed for specific biological pathways. Additionally, the compound's oxetane ring is a hotspot for bioisosteric replacements, a strategy widely adopted to optimize drug candidates.

The synthesis of 5-fluoro-N-(oxetan-3-yl)pyridine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and fluorination techniques. Advanced methods like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the growing need for scalable production in industrial settings. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with stringent regulatory standards, a topic frequently searched by quality control professionals.

From an SEO perspective, users often search for "fluoropyridine carboxamide uses" or "oxetane in drug design," reflecting the compound's relevance in cutting-edge research. Environmental and sustainability concerns also drive queries like "green synthesis of fluorinated compounds," prompting innovations in solvent-free or catalytic methodologies. Furthermore, the rise of AI-driven drug discovery has intensified interest in computational modeling of such molecules, with platforms like AlphaFold being used to predict binding affinities.

In summary, 5-fluoro-N-(oxetan-3-yl)pyridine-3-carboxamide (CAS No. 1564958-15-1) represents a convergence of structural ingenuity and therapeutic potential. Its applications span medicinal chemistry, agrochemicals, and material science, making it a focal point for interdisciplinary research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.